Sulfallate

• CAS No.: 95-06-7
• Product Name: Sulfallate
• Molecular Formula: C8H14ClNS2
• Molecular Weight: 223.8 g/mol
• IUPAC Name: 2-chloroprop-2-enyl N,N-diethylcarbamodithioate
• Standard InChI: InChI=1S/C8H14ClNS2/c1-4-10(5-2)8(11)12-6-7(3)9/h3-6H2,1-2H3
• Standard InChIKey: XJCLWVXTCRQIDI-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=S)SCC(=C)Cl
• Canonical SMILES: CCN(CC)C(=S)SCC(=C)Cl
• Boiling Point: 262 to 266 °F at 1 mm Hg (NTP, 1992); 128-130 °C
• Colorform: Amber oil; Amber liquid
• Density: 1.088 (NTP, 1992); 1.088 at 25 °C
• Flash Point: greater than 200 °F (NTP, 1992)
• Physical Description: Sulfallate is an amber to dark amber liquid. (NTP, 1992)
• Description: Sulfallate is a synthetic, amber oil that is slightly soluble in water and soluble in most organic solvents. Sulfallate products are no longer used in the United States. Therefore, the potential for human exposure is low. When heated to decomposition, sulfallate emits toxic fumes of hydrochloric acid, nitrogen, and sulfur oxides. It is reasonably anticipated to be a human carcinogen. (NCI05); Sulfallate is an amber to dark amber liquid. (NTP, 1992); Sulfallate is a thiocarbonyl compound.
• Shelf Life: Indefinite shelf life as long as container remains sealed and not exposed to high temperature.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 4.47e-04 M; In water, 100 mg/L at 25 °C; Soluble in acetone, benzene, chloroform, ethyl acetate, ethyl alcohol, kerosene at 25 °C; Soluble in most organic solvents.
• Synonyms: N,N-Diethylcarbamodithioic Acid 2-Chloro-2-propen-1-yl Ester; Diethyldithiocarbamic Acid 2-Chloroallyl Ester; Diethylcarbamodithioic Acid 2-Chloro-2-propenyl Ester; 2-Chlorallyl Diethyldithiocarbamate; 2-Chloroallyl N,N-Diethyldithiocarbamate; 2-Chlo
• Vapor Pressure: 0.0022 mm Hg at 68 °F (NTP, 1992); 0.00 mmHg; 2.2X10-3 mm Hg at 20 °C
• PubChem Compound: 7216
• Last Modified: Nov 12 2021